Cas no 29120-26-1 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl]-
• CAS No: 29120-26-1
• MF: C₂₀H₁₄N₂O₁₁S₃
• MW: 554.526961803436
• CID: 288864
• PubChem ID: 113233
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl]-
• 1-(2-Naphtholazo-3,6-disulfonic acid)-2-naphthol-4-sulfonic acid
• HYDROXYL NAPHTOL BLUE
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-[2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl]-
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-((2-hydroxy-4-sulfo-1-naphthalenyl)azo)-
• HYDROXYNAPHTHOLBLUE
• 29120-26-1
• SCHEMBL1202311
• 1-(2-hydroxy-4-sulfo-1-naphthylazo)-2-naphthol-3,6-disulfonic acid
• 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-yl)diazenyl]naphthalene-2, 7-disulfonic acid
• HYDROXY NAPHTHOL BLUE
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-(2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl)-
• DTXSID60865470
• 3-hydroxy-4-((2-hydroxy-4-sulfonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonic acid
• 2-hydroxy-1-(2-hydroxy-4-sulfo-1-naphthylazo)-3,6-naphthalenedisulfonic acid
• 3-hydroxy-4-[(2-hydroxy-4-sulfonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonic acid
• FT-0627149
• QTZMAXMJTAFVLL-UHFFFAOYSA-N
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-[(2-hydroxy-4-sulfo-1-naphthalenyl)azo]-

• Inchi： 1S/C20H14N2O11S3/c23-15-9-16(35(28,29)30)13-3-1-2-4-14(13)18(15)21-22-19-12-6-5-11(34(25,26)27)7-10(12)8-17(20(19)24)36(31,32)33/h1-9,23-24H,(H,25,26,27)(H,28,29,30)(H,31,32,33)/b22-21+
• InChI Key： QTZMAXMJTAFVLL-QURGRASLSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)/N=N/C1C(=CC(=C2C=CC=CC2=1)S(=O)(=O)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 553.97602
• Monoisotopic Mass: 553.975971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 250
• XLogP3: 2.3

Experimental Properties

• Density: 1.86
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.777
• PSA: 224.8

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-4-sulfo-1-naphthalenyl)diazenyl]- Security Information

• Hazardous Material transportation number：1759
• HazardClass：8
• PackingGroup：III